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Compound of Interest

Compound Name:
2-[(4-

Bromophenoxy)methyl]oxirane

Cat. No.: B1266661 Get Quote

This technical guide provides an in-depth overview of the chemical and physical properties of

2-[(4-Bromophenoxy)methyl]oxirane, a versatile epoxide compound. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis. This document outlines the core physicochemical properties and provides a logical

framework for its synthetic applications.

Physicochemical Properties
The fundamental molecular characteristics of 2-[(4-Bromophenoxy)methyl]oxirane are

summarized in the table below. These data are essential for stoichiometric calculations in

synthesis, as well as for analytical characterization.

Property Value Source

Molecular Formula C9H9BrO2 [1][2][3]

Molecular Weight 229.07 g/mol [1][2]

Monoisotopic Mass 227.97859 Da [1][3]

Appearance White crystalline powder [2]

Melting Point 48-52 ºC [2]

CAS Number 2212-06-8 [1][2]
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Synthetic Utility and Logical Workflow
2-[(4-Bromophenoxy)methyl]oxirane is a valuable intermediate in organic synthesis,

primarily due to the reactivity of the epoxide ring. The presence of a bromophenyl group also

offers a site for further functionalization, making it a key building block for more complex

molecules. The general synthetic workflow involving this compound is depicted below.
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Synthetic pathway of 2-[(4-Bromophenoxy)methyl]oxirane.
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This diagram illustrates the central role of the epoxide ring-opening reaction. This reaction

allows for the introduction of a wide variety of functional groups, depending on the nucleophile

used. The resulting functionalized intermediate can then be utilized in the synthesis of

biologically active molecules for pharmaceuticals or as a monomer for the development of

specialty polymers.[2]

Disclaimer: This document is intended for informational purposes only and does not constitute

a detailed experimental protocol. Researchers should consult peer-reviewed literature for

specific reaction conditions and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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